![molecular formula C17H17Cl2NO5S B4854894 methyl (4-{[(2,4-dichlorobenzyl)amino]sulfonyl}-2-methylphenoxy)acetate](/img/structure/B4854894.png)
methyl (4-{[(2,4-dichlorobenzyl)amino]sulfonyl}-2-methylphenoxy)acetate
Overview
Description
Methyl (4-{[(2,4-dichlorobenzyl)amino]sulfonyl}-2-methylphenoxy)acetate, also known as Methyl DCSA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
Methyl (4-{[(2,4-dichlorobenzyl)amino]sulfonyl}-2-methylphenoxy)acetate DCSA works by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE). COX-2 is an enzyme that is involved in the production of inflammatory mediators, while AChE is an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. By inhibiting these enzymes, this compound DCSA can reduce inflammation and improve cognitive function.
Biochemical and Physiological Effects
This compound DCSA has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound DCSA can inhibit the growth of cancer cells and reduce the production of inflammatory mediators. In vivo studies have shown that this compound DCSA can improve cognitive function and reduce inflammation in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using methyl (4-{[(2,4-dichlorobenzyl)amino]sulfonyl}-2-methylphenoxy)acetate DCSA in lab experiments is its specificity for certain enzymes, which allows for targeted inhibition. Additionally, this compound DCSA has been shown to have low toxicity in animal studies. However, one limitation of using this compound DCSA is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for methyl (4-{[(2,4-dichlorobenzyl)amino]sulfonyl}-2-methylphenoxy)acetate DCSA research. One area of interest is the development of this compound DCSA derivatives with improved solubility and bioavailability. Another area of interest is the investigation of this compound DCSA's potential as a treatment for other diseases, such as multiple sclerosis and rheumatoid arthritis. Additionally, further studies are needed to elucidate the mechanism of action of this compound DCSA and its potential side effects.
Scientific Research Applications
Methyl (4-{[(2,4-dichlorobenzyl)amino]sulfonyl}-2-methylphenoxy)acetate DCSA has been studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, this compound DCSA has been shown to have antitumor and anti-inflammatory properties. It has also been studied as a potential treatment for Alzheimer's disease and Parkinson's disease. In agriculture, this compound DCSA has been tested as a herbicide and fungicide. In environmental science, this compound DCSA has been studied as a potential water treatment agent.
properties
IUPAC Name |
methyl 2-[4-[(2,4-dichlorophenyl)methylsulfamoyl]-2-methylphenoxy]acetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17Cl2NO5S/c1-11-7-14(5-6-16(11)25-10-17(21)24-2)26(22,23)20-9-12-3-4-13(18)8-15(12)19/h3-8,20H,9-10H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQZSVIORFGNRDT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)NCC2=C(C=C(C=C2)Cl)Cl)OCC(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17Cl2NO5S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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